molecular formula C16H10Cl2N2O B273836 (5E)-5-[(2,4-dichlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one

(5E)-5-[(2,4-dichlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one

Cat. No. B273836
M. Wt: 317.2 g/mol
InChI Key: PLRFYWYPBLKTDQ-RIYZIHGNSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5E)-5-[(2,4-dichlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one, also known as DCMF, is a chemical compound that belongs to the class of imidazoles. It has been extensively studied for its potential applications in the field of medicinal chemistry. DCMF exhibits a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects.

Mechanism of Action

The mechanism of action of (5E)-5-[(2,4-dichlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by inhibiting various enzymes and signaling pathways in the body. For example, this compound has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. This compound has also been found to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, this compound has been reported to exhibit anti-microbial activity against a wide range of microorganisms, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

(5E)-5-[(2,4-dichlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a wide range of pharmacological activities. However, there are also some limitations associated with the use of this compound in lab experiments. For example, this compound is not very water-soluble, which can make it difficult to use in certain assays. Additionally, this compound has been shown to exhibit cytotoxic effects at high concentrations, which can limit its use in certain applications.

Future Directions

There are several future directions for research on (5E)-5-[(2,4-dichlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is the development of this compound-based drugs for the treatment of cancer. Additionally, there is potential for the use of this compound as an anti-microbial agent in the food industry to prevent the growth of harmful microorganisms. Further research is needed to fully understand the pharmacological properties and potential applications of this compound.

Synthesis Methods

(5E)-5-[(2,4-dichlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one can be synthesized by condensation of 2,4-dichlorobenzaldehyde and phenylimidazole-4-carboxaldehyde in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent such as ethanol under reflux conditions. The resulting product is then purified by recrystallization to obtain pure this compound.

Scientific Research Applications

(5E)-5-[(2,4-dichlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to possess anti-cancer properties by inducing apoptosis in cancer cells. Additionally, this compound has been reported to exhibit anti-microbial activity against a wide range of microorganisms, including bacteria and fungi.

properties

Molecular Formula

C16H10Cl2N2O

Molecular Weight

317.2 g/mol

IUPAC Name

(5E)-5-[(2,4-dichlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one

InChI

InChI=1S/C16H10Cl2N2O/c17-12-7-6-11(13(18)9-12)8-14-16(21)20-15(19-14)10-4-2-1-3-5-10/h1-9H,(H,19,20,21)/b14-8+

InChI Key

PLRFYWYPBLKTDQ-RIYZIHGNSA-N

Isomeric SMILES

C1=CC=C(C=C1)C2=NC(=O)/C(=C\C3=C(C=C(C=C3)Cl)Cl)/N2

SMILES

C1=CC=C(C=C1)C2=NC(=O)C(=CC3=C(C=C(C=C3)Cl)Cl)N2

Canonical SMILES

C1=CC=C(C=C1)C2=NC(=O)C(=CC3=C(C=C(C=C3)Cl)Cl)N2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.